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Compound of Interest |

3-Chloro-4-hydroxy-5-
Compound Name:
nitrobenzaldehyde
CAS No.: 98555-61-4
Cat. No.: B3333429

Executive Summary & Immediate Action Card

Compound ldentity:

Chemical Name: 3-Chloro-4-hydroxy-5-nitrobenzaldehyde[1][2][3][4][5]

CAS Number: 98555-61-4[1][2][4][5]

Molecular Formula: C7H4CINOa4[1]

Synonyms: 5-Nitro-3-chlorosalicylaldehyde (derivative naming)

Critical Disposal Directive: This compound is a halogenated, nitro-substituted phenolic
aldehyde. It must NEVER be disposed of down the drain. It requires high-temperature
incineration with acid gas scrubbing. Segregate strictly into Halogenated Organic Waste

streams.
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Parameter Critical Value/Action

) Skin/Eye Irritant, Potential Sensitizer, Aquatic
Primary Hazard -
Toxicity.

Acidic (Phenolic OH); Incompatible with strong

Reactivity -

bases and oxidizers.

Not P/U listed by name; Characterize as D002
Waste Code (RCRA) (if liquid/corrosive) or General Hazardous

Waste.

) High-Temperature Incineration (Rotary Kiln)
Disposal Method |
only.

_ Keep away from Amines, Strong Bases, and
Segregation i
Reducing Agents.

Chemical Profile & Hazard Mechanism

To dispose of a chemical safely, one must understand its reactivity. 3-Chloro-4-hydroxy-5-
nitrobenzaldehyde presents a "perfect storm” of functional groups that dictate its handling:

e The Nitro Group (-NO2): Electron-withdrawing. It increases the acidity of the phenolic proton
and adds potential oxidative instability. While mono-nitro compounds are generally stable,
they should never be heated to dryness in the presence of strong bases, as this can form
unstable nitrophenolate salts.

e The Halogen (-Cl): This classifies the waste as Halogenated. Incineration of this compound
without proper scrubbing can generate hydrochloric acid (HCI) and, if combustion is
incomplete, trace dioxins. This necessitates specific waste streams (Halogenated vs. Non-
Halogenated).[6][7][8][9]

e The Phenol (-OH): The presence of -NO2 and -ClI ortho/para to the hydroxyl group
significantly lowers the pKa (likely <7.0), making it much more acidic than unsubstituted
phenol. It will react exothermically with bases.

Toxicological Insight: Nitrophenols are known uncouplers of oxidative phosphorylation.
Absorption through skin or inhalation of dust can lead to systemic toxicity. The aldehyde moiety
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adds a layer of protein reactivity (Schiff base formation), contributing to its potential as a
sensitizer (H317).

Pre-Disposal Stabilization & Segregation

Before the waste leaves your bench, it must be stabilized. Improper segregation is the leading
cause of laboratory accidents involving waste drums.

A. Solid Waste (Pure Compound/Contaminated Solids)

o Containment: Place pure solid waste in a clear, sealable polyethylene bag (4 mil thickness
minimum). Double-bagging is mandatory to prevent dust release.

e Labeling: Label clearly as "Toxic Solid - Halogenated."

¢ Incompatibility: Do not place in the same secondary container as metal hydrides (e.g.,
LiAlH4) or strong oxidizers.

B. Liquid Waste (Mother Liquors/Solutions)

o Stream Selection: Must go into the Halogenated Organic Solvents carboy.

o Why? Mixing halogenated waste with non-halogenated waste (like acetone/ethanol) vastly
increases the disposal cost for the entire container because the whole volume must now
be treated as halogenated.

e pH Check: If the solution is acidic (pH < 4), neutralize cautiously to pH 6-8 using a dilute
bicarbonate solution before adding to the drum.

o Warning: Do not over-neutralize to high pH (>10). Nitrophenols form deeply colored
(yellow/orange) salts at high pH, which can be shock-sensitive if dried. Keep the waste
neutral or slightly acidic.

Disposal Workflows (Step-by-Step)
Workflow 1: Routine Waste Disposal
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Waste Generation

(3-Chloro-4-hydroxy-5-nitrobenzaldehyde)

Physical State?

Solid Liquid
Solid Waste Liquid Waste
(Powder, contaminated gloves, paper) (Reaction mixture, mother liquor)

:

Double Bag in 4-mil Polyethylene

Seal Tightly
Label: 'Toxic Solid - Halogenated' Stream B: Non-Halogenated Organics
CAS: 98555-61-4 (Methanol, Ethyl Acetate)

Stream A: Halogenated Organics
(DCM, Chloroform mixtures)

CRITICAL: Even if solvent is non-halogenated,
compound adds Halogens.
MUST USE HALOGENATED STREAM.

Approved Hazardous Waste
Solid Bin

Halogenated Waste Carboy
(GELRED))

Click to download full resolution via product page

Figure 1: Decision tree for segregating solid and liquid waste streams to ensure regulatory
compliance and safety.
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Workflow 2: Emergency Spill Response

If a spill occurs, immediate action is required to prevent exposure and environmental
contamination.

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double layer recommended),
safety goggles, and a lab coat. If dust is airborne, use an N95 or P100 respirator.

e Containment:

o Solid Spill: Do NOT dry sweep. This generates dust. Cover the spill with wet paper towels
(dampened with water) to suppress dust, then scoop up.

o Liquid Spill: Absorb with vermiculite or a commercial organic spill pad. Do not use
combustible materials like sawdust if the solvent is flammable.

o Decontamination: Clean the surface with a mild soap solution. The yellow color of the
nitrophenol is a built-in indicator; continue cleaning until no yellow residue remains.

» Disposal: Place all cleanup materials into the Solid Hazardous Waste stream (as described
above).

Regulatory Framework (RCRA)

While 3-Chloro-4-hydroxy-5-nitrobenzaldehyde is not explicitly listed on the EPA's P-List
(Acutely Hazardous) or U-List (Toxic Waste) by its specific CAS number, it defaults to regulated
status based on characteristics:

» Characteristic of Toxicity: If the waste extract contains contaminants above regulatory levels
(TCLP), though this specific molecule is rarely tested for directly.

e Generator Knowledge: As a researcher, you apply "Generator Knowledge" to classify this as
Hazardous Waste due to its known toxicity (LD50 data for analogs) and environmental
persistence.

» Halogen Content: The presence of Chlorine triggers requirements for specific incineration
protocols under RCRA to prevent the formation of Products of Incomplete Combustion
(PICs).
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Waste Codes to Consider:
» DO002: If the waste is a liquid with pH < 2.

o F-List: Only applies if the solvent used is a listed solvent (e.g., Methylene Chloride F002).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Guide: Disposal & Handling of 3-Chloro-4-
hydroxy-5-nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3333429#3-chloro-4-hydroxy-5-nitrobenzaldehyde-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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